Cas no 1438-96-6 (2-(2-oxocyclohexyl)acetic acid)

• Product Name: 2-(2-oxocyclohexyl)acetic acid
• CAS No: 1438-96-6
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD20638190
• CID: 1314016
• PubChem ID: 10920754
• Update Time: 2025-04-24

2-(2-oxocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 2-oxo-
• 2-(2-Oxocyclohexyl)acetic acid
• Cyclohexaneacetic acid,2-oxo
• DS-022544
• F90161
• CS-0446477
• F2147-4269
• 2-Oxocyclohexylacetic acid
• QRUYAODUCVMGQQ-UHFFFAOYSA-N
• MFCD20638190
• 2-Oxocyclohexaneacetic acid
• (2-oxocyclohex-1-yl)acetic acid
• 1438-96-6
• BAA43896
• AKOS022635470
• SCHEMBL2764882
• DTXSID10448313
• 2-(2-oxocyclohexyl)aceticacid
• A902777
• 2-(2-oxocyclohexyl)acetic acid

• MDL： MFCD20638190
• Inchi： 1S/C8H12O3/c9-7-4-2-1-3-6(7)5-8(10)11/h6H,1-5H2,(H,10,11)
• InChI Key： QRUYAODUCVMGQQ-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 1.22040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-oxocyclohexyl)acetic acid

Introduction to Cyclohexaneacetic acid, 2-oxo- (CAS No. 1438-96-6)

Cyclohexaneacetic acid, 2-oxo-, formally identified by its Chemical Abstracts Service (CAS) number 1438-96-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This β-keto acid derivative belongs to the class of heterocyclic compounds, characterized by its cyclohexane ring substituted with a carboxylic acid and a ketone group at the 2-position. The unique structural attributes of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular formula of Cyclohexaneacetic acid, 2-oxo- is C₆H₈O₃, reflecting its composition of six carbon atoms, eight hydrogen atoms, and three oxygen atoms. The presence of both a carboxylic acid (–COOH) and a ketone (C=O) functionality imparts distinct reactivity, enabling diverse chemical transformations. This reactivity has been exploited in the synthesis of more complex molecules, including pharmaceuticals and fine chemicals.

Cyclohexaneacetic acid, 2-oxo- finds utility in the pharmaceutical industry as a building block for the development of active pharmaceutical ingredients (APIs). Its structural framework can be modified to create derivatives with enhanced biological activity. Recent studies have highlighted its role in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound’s ability to undergo condensation reactions with amino acids or other nucleophiles makes it particularly useful in peptide mimetics and enzyme inhibitors.

The compound’s solubility profile is another critical factor influencing its applications. Cyclohexaneacetic acid, 2-oxo- exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-phase reactions. This solubility characteristic is advantageous in both laboratory-scale synthesis and industrial-scale production processes.

From an industrial perspective, the production of Cyclohexaneacetic acid, 2-oxo- involves multi-step synthetic pathways, often starting from cyclohexanone or cyclohexanol derivatives. Advances in catalytic processes have improved the efficiency of these synthetic routes, reducing waste and energy consumption. Such innovations align with global trends toward greener chemistry practices.

In academic research, Cyclohexaneacetic acid, 2-oxo- has been studied for its potential role in drug discovery. Its structural motif is reminiscent of natural products found in microbial metabolites, which are often rich sources of bioactive compounds. Researchers have explored its derivatives as scaffolds for inhibiting bacterial enzymes or modulating immune responses. For instance, modifications to the ketone group have led to compounds exhibiting promising antimicrobial properties.

The compound’s stability under various conditions is another area of interest. Studies have investigated its behavior under oxidative or acidic environments, providing insights into its potential degradation pathways. Understanding these stability profiles is crucial for optimizing storage conditions and ensuring consistent quality in pharmaceutical formulations.

Cyclohexaneacetic acid, 2-oxo- also plays a role in material science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has been explored for use in catalysis or as sensors for detecting metal contamination in environmental samples. The design of such materials often relies on the precise tuning of molecular interactions between the compound and metal centers.

The regulatory landscape surrounding Cyclohexaneacetic acid, 2-oxo- is another consideration for researchers and manufacturers. While not classified as a hazardous substance under current regulations, proper handling protocols are essential due to its reactivity and potential health effects at high concentrations. Safety data sheets (SDS) provide guidance on storage, handling, and disposal to ensure workplace safety.

Future research directions may focus on developing novel derivatives of Cyclohexaneacetic acid, 2-oxo- with improved pharmacokinetic properties or enhanced bioavailability. Techniques such as computational modeling can aid in predicting the behavior of these derivatives before experimental validation. Such approaches streamline drug development pipelines by reducing trial-and-error experimentation.

The compound’s versatility makes it a cornerstone in synthetic organic chemistry labs worldwide. Its applications span from academic research to industrial-scale manufacturing processes, underscoring its importance as a chemical intermediate. As new methodologies emerge in chemical synthesis and drug discovery, Cyclohexaneacetic acid, 2-oxo-* will likely continue to be a valuable tool for chemists and biologists alike.